Cas no 126322-23-4 (2-Chlorobenzo[d]thiazol-6-yl acetate)

• Product Name: 2-Chlorobenzo[d]thiazol-6-yl acetate
• CAS No: 126322-23-4
• MF: C₉H₆ClNO₂S
• MW: 227.667439937592
• CID: 4769515
• Update Time: 2025-06-11

2-Chlorobenzo[d]thiazol-6-yl acetate Chemical and Physical Properties

Names and Identifiers

• 2-Chlorobenzo[d]thiazol-6-yl acetate
• 2-chloro-1,3-benzothiazol-6-yl acetate
• (2-chloro-1,3-benzothiazol-6-yl) acetate
• 6-Benzothiazolol, 2-chloro-, acetate (ester) (9CI)

• Inchi： 1S/C9H6ClNO2S/c1-5(12)13-6-2-3-7-8(4-6)14-9(10)11-7/h2-4H,1H3
• InChI Key： OUKRILDRCYJTBX-UHFFFAOYSA-N
• SMILES： ClC1=NC2C=CC(=CC=2S1)OC(C)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 239
• XLogP3: 3.5
• Topological Polar Surface Area: 67.4

Additional information on 2-Chlorobenzo[d]thiazol-6-yl acetate

Recent Advances in the Study of 2-Chlorobenzo[d]thiazol-6-yl acetate (CAS: 126322-23-4) in Chemical Biology and Pharmaceutical Research

2-Chlorobenzo[d]thiazol-6-yl acetate (CAS: 126322-23-4) is a chemically modified thiazole derivative that has recently garnered significant attention in the field of medicinal chemistry and drug discovery. This compound, characterized by its unique structural features, has been explored for its potential applications in various therapeutic areas, including anti-inflammatory, antimicrobial, and anticancer research. The presence of the chloro and acetate functional groups on the benzothiazole scaffold enhances its reactivity and biological activity, making it a promising candidate for further pharmacological investigations.

Recent studies have focused on the synthesis and optimization of 2-Chlorobenzo[d]thiazol-6-yl acetate to improve its bioavailability and therapeutic efficacy. Advanced synthetic methodologies, such as microwave-assisted synthesis and green chemistry approaches, have been employed to achieve higher yields and purity. These innovations are critical for scaling up production and ensuring the compound's suitability for preclinical and clinical studies. Additionally, computational modeling and structure-activity relationship (SAR) studies have provided insights into the molecular interactions of this compound with biological targets, further elucidating its mechanism of action.

In the context of antimicrobial research, 2-Chlorobenzo[d]thiazol-6-yl acetate has demonstrated potent activity against a range of Gram-positive and Gram-negative bacteria, including multidrug-resistant strains. Its efficacy is attributed to the disruption of bacterial cell wall synthesis and inhibition of key enzymatic pathways. These findings suggest its potential as a lead compound for developing novel antibiotics, particularly in the face of rising antibiotic resistance. Moreover, preliminary studies have indicated its synergistic effects when combined with existing antimicrobial agents, opening new avenues for combination therapy.

The anticancer potential of 2-Chlorobenzo[d]thiazol-6-yl acetate has also been a focal point of recent research. In vitro and in vivo studies have shown that this compound induces apoptosis in various cancer cell lines, including breast, lung, and colon cancers. The mechanism involves the activation of pro-apoptotic proteins and the inhibition of anti-apoptotic signals, leading to programmed cell death. Furthermore, its ability to selectively target cancer cells while sparing normal cells highlights its potential as a targeted therapeutic agent. Ongoing research aims to optimize its pharmacokinetic properties and evaluate its safety profile in animal models.

Beyond its antimicrobial and anticancer properties, 2-Chlorobenzo[d]thiazol-6-yl acetate has shown promise in neuropharmacology. Recent studies have explored its role in modulating neurotransmitter systems and protecting neuronal cells from oxidative stress. These findings could have implications for the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's. However, further research is needed to fully understand its neuroprotective mechanisms and potential side effects.

In conclusion, 2-Chlorobenzo[d]thiazol-6-yl acetate (CAS: 126322-23-4) represents a versatile and pharmacologically active compound with broad applications in chemical biology and pharmaceutical research. Its multifaceted biological activities, combined with advancements in synthetic and analytical techniques, position it as a valuable candidate for drug development. Future studies should focus on translational research to bridge the gap between laboratory findings and clinical applications, ultimately contributing to the development of novel therapeutics.